Cas no 844885-16-1 (3,4-Dichloro-3',5'-difluorobenzophenone)

• Product Name: 3,4-Dichloro-3',5'-difluorobenzophenone
• CAS No: 844885-16-1
• MF: C₁₃H₆Cl₂F₂O
• MW: 287.088948726654
• MDL: MFCD06201524
• CID: 890101
• PubChem ID: 2758085
• Update Time: 2025-10-24

3,4-Dichloro-3',5'-difluorobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-3',5'-difluorobenzophenone
• (3,4-dichlorophenyl)-(3,5-difluorophenyl)methanone
• (3,4-dichlorophenyl)(3,5-difluorophenyl)methanone
• DTXSID70374164
• (3,4-Dichloro-phenyl)-(3,5-difluoro-phenyl)-methanone
• 844885-16-1
• MFCD06201524
• AKOS009375295

• MDL： MFCD06201524
• Inchi： 1S/C13H6Cl2F2O/c14-11-2-1-7(5-12(11)15)13(18)8-3-9(16)6-10(17)4-8/h1-6H
• InChI Key： YSTCJYZVDWSLNG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=C(C=C(C=1)F)F)=O)Cl

Computed Properties

• Exact Mass: 285.97600
• Monoisotopic Mass: 285.9763765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.50260

3,4-Dichloro-3',5'-difluorobenzophenone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,4-Dichloro-3',5'-difluorobenzophenone

Recent Advances in the Study of 3,4-Dichloro-3',5'-difluorobenzophenone (CAS: 844885-16-1) in Chemical Biology and Pharmaceutical Research

3,4-Dichloro-3',5'-difluorobenzophenone (CAS: 844885-16-1) is a fluorinated benzophenone derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its role in the development of novel pharmaceuticals, with a focus on its chemical properties, reactivity, and potential as a scaffold for drug design.

One of the key areas of research involving 3,4-Dichloro-3',5'-difluorobenzophenone is its utility in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers have utilized this compound as a building block to develop selective kinase inhibitors with improved pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of a new class of EGFR inhibitors, showing promising results in preclinical models of non-small cell lung cancer.

In addition to its role in kinase inhibition, 3,4-Dichloro-3',5'-difluorobenzophenone has been investigated for its photophysical properties. Fluorinated benzophenones are known for their unique electronic characteristics, which make them suitable for applications in photodynamic therapy and fluorescence-based imaging. A recent study in the journal Chemical Communications highlighted the compound's potential as a photosensitizer, with enhanced stability and efficiency in generating reactive oxygen species (ROS) under light irradiation. This property could be leveraged in the development of targeted therapies for cancer and infectious diseases.

The synthetic versatility of 3,4-Dichloro-3',5'-difluorobenzophenone has also been a focal point of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient functionalization of this compound to produce diverse derivatives. A 2022 publication in Organic Letters detailed a novel methodology for the C-H activation of the benzophenone core, allowing for the rapid generation of libraries of compounds for high-throughput screening. This approach has accelerated the discovery of new lead compounds with potential therapeutic applications.

Despite these advancements, challenges remain in the optimization of 3,4-Dichloro-3',5'-difluorobenzophenone-based compounds for clinical use. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent efforts have focused on computational modeling and in silico screening to predict the biological activity and toxicity of derivatives, as reported in a 2023 study in the Journal of Chemical Information and Modeling. These tools are expected to streamline the drug discovery process and reduce the time and cost associated with experimental screening.

In conclusion, 3,4-Dichloro-3',5'-difluorobenzophenone (CAS: 844885-16-1) continues to be a valuable compound in chemical biology and pharmaceutical research. Its multifaceted applications in kinase inhibition, photodynamic therapy, and synthetic chemistry underscore its potential as a cornerstone in the development of next-generation therapeutics. Ongoing research aims to overcome existing limitations and unlock new opportunities for this versatile molecule in drug discovery and beyond.